Research Area
  • JK-P3
    JK-P3
    • Cat. No.:
    • B608199
    • CAS No.:
    • 942655-44-9
    • Molecular Formula:
    • C18H17N3O3
    • Molecular Weight:
    • 323.3 g/mol
    Description
    JK-P3 is novel inhibitor of VEGFR-2. JK-P3 is a pyrazole-based inhibitor of VEGFR-2 (IC50 = 7.8 μM). JK-P3 inhibits FGFR 1/3 kinase activity in vitro, but has no effect on FGFR signaling in cell-based assays. Th...
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  • Jms-053
    Jms-053
    • Cat. No.:
    • B608200
    • CAS No.:
    • 1954650-11-3
    • Molecular Formula:
    • C13H8N2O2S
    • Molecular Weight:
    • 256.28 g/mol
    Description
    a potent and selective PTP4A tyrosine phosphatase inhibitor
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  • JMS-17-2
    JMS-17-2
    • Cat. No.:
    • B608201
    • CAS No.:
    • Molecular Formula:
    • C25H26ClN3O
    • Molecular Weight:
    • 419.9 g/mol
    Description
    Novel potent and selective antagonist of CX3CR1
    JMS-17-2 is a potent and selective antagonist of CX3CR1.
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  • JND3229
    JND3229
    • Cat. No.:
    • B608205
    • CAS No.:
    • Molecular Formula:
    • C33H41ClN8O2
    • Molecular Weight:
    • 617.2 g/mol
    Description
    JND3229 is a New EGFRC797S Mutant Inhibitor with In Vivo Monodrug Efficacy (IC50 = 5.8 nM). JND3229 potently inhibited EGFRC797S mutated kinase and strongly suppressed the proliferation of BaF3 cells harboring ...
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  • JNJ-28312141
    JNJ-28312141
    • Cat. No.:
    • B608210
    • CAS No.:
    • 885692-52-4
    • Molecular Formula:
    • C26H33ClN6O2
    • Molecular Weight:
    • 497.0 g/mol
    Description
    JNJ-28312141 is an orally active colony-stimulating factor-1 receptor/FMS-related receptor tyrosine kinase-3 receptor tyrosine kinase inhibitor. In preclinical models, JNJ-28312141 caused regression of ITD-FLT3–...
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  • JNJ-38877618
    JNJ-38877618
    • Cat. No.:
    • B608213
    • CAS No.:
    • 943540-74-7
    • Molecular Formula:
    • C20H12F2N6
    • Molecular Weight:
    • 374.3 g/mol
    Description
    MET Kinase Inhibitor OMO-1 is an inhibitor of the proto-oncogene and receptor tyrosine kinase (RTK) hepatocyte growth factor receptor (c-Met;  HGFR;  MET) with potential antineoplastic activity. Upon a...
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  • Onametostat
    Onametostat
    • Cat. No.:
    • B608242
    • CAS No.:
    • 2086772-26-9
    • Molecular Formula:
    • C22H23BrN6O2
    • Molecular Weight:
    • 483.4 g/mol
    Description
    Onametostat is an orally available small molecule inhibitor of protein arginine methyltransferase 5 (PRMT5), with potential antiproliferative and antineoplastic activities. Upon oral administration,onametostat s...
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  • Jnk-IN-7
    Jnk-IN-7
    • Cat. No.:
    • B608244
    • CAS No.:
    • Molecular Formula:
    • C28H27N7O2
    • Molecular Weight:
    • 493.6 g/mol
    Description
    JNK inhibitor VII is a potent and non-selective inhibitor of JNKs (IC50s = 1.54, 1.99, and 0.75 nM for JNK1, -2, and -3, respectively). It inhibits phosphorylation of c-Jun in HeLa and A375 cells (EC50s = 130 an...
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  • Jnk-IN-8
    Jnk-IN-8
    • Cat. No.:
    • B608245
    • CAS No.:
    • 1410880-22-6
    • Molecular Formula:
    • C29H29N7O2
    • Molecular Weight:
    • 507.6 g/mol
    Description
    3-[[4-(dimethylamino)-1-oxobut-2-enyl]amino]-N-[3-methyl-4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide is a member of benzamides.
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  • JQ-1 (carboxylic acid)
    JQ-1 (carboxylic acid)
    • Cat. No.:
    • B608251
    • CAS No.:
    • 202592-23-2
    • Molecular Formula:
    • C19H17ClN4O2S
    • Molecular Weight:
    • 400.9 g/mol
    Description
    (+)-JQ1 (free acid) is an inhibitor of bromodomain and extra terminal domain (BET) family proteins (Kds = 128, 59.5, 49.0, and 190 nM for JQ1 binding to bromodomains of BRD2, BRD3, BRD4, and BRDT, respectively),...
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